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Compound of Interest

Compound Name: KT5823

Cat. No.: B1673860 Get Quote

For researchers investigating the cGMP/PKG signaling pathway, selective inhibitors are

indispensable tools. KT5823 is a widely cited inhibitor of cGMP-dependent protein kinase

(PKG). This guide provides an objective comparison of KT5823 with other commercially

available PKG inhibitors, supported by experimental data and detailed protocols to assist in the

validation of its inhibitory effects.

Comparative Analysis of PKG Inhibitors
KT5823 is a cell-permeable and potent inhibitor of PKG.[1] However, its selectivity and efficacy,

particularly in intact cells, warrant careful consideration.[1][2][3] Below is a quantitative

comparison of KT5823 with other known PKG inhibitors.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1673860?utm_src=pdf-interest
https://www.benchchem.com/product/b1673860?utm_src=pdf-body
https://www.benchchem.com/product/b1673860?utm_src=pdf-body
https://www.benchchem.com/product/b1673860?utm_src=pdf-body
https://www.caymanchem.com/product/10010965/kt-5823
https://www.caymanchem.com/product/10010965/kt-5823
https://pmc.ncbi.nlm.nih.gov/articles/PMC3816681/
https://www.researchgate.net/publication/228833085_Specific_PKG_inhibitors_do_they_really_exist
https://www.benchchem.com/product/b1673860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhibitor Target
Mechanism
of Action

Ki (PKG) IC50 (PKG)
Selectivity
(Ki)

KT5823 PKG
ATP-

competitive

0.23 µM (234

nM)[4][5]

60 nM (in

cells), 234

nM (in vitro)

[1]

Weakly

inhibits PKC

(Ki = 4 µM)

and PKA (Ki

> 10 µM)[1]

[4][5]

Rp-8-pCPT-

cGMPS
PKG

cGMP

antagonist
Not specified Not specified

A cGMP

analog that

competes

with cGMP

for binding to

PKG[6]

DT-2 PKG-Iα
Substrate

binding site
Not specified

8 nM (for

purified PKG

Iα)[3]

~1300-fold

more

selective for

PKG over

PKA[2]

DT-3 PKG, PKA
Substrate

binding site
Not specified Not specified

~20,000-fold

more

selective for

PKG over

PKA[2]

Signaling Pathway and Experimental Workflow
To effectively validate the inhibitory action of KT5823, understanding its place in the broader

signaling cascade and the experimental steps to measure its effect is crucial.
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Caption: The cGMP/PKG signaling pathway, highlighting the inhibitory action of KT5823.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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